Cas no 125103-55-1 (Ethanone,2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-1-(1-piperidinyl)-)

• Product Name: Ethanone,2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-1-(1-piperidinyl)-
• CAS No: 125103-55-1
• MF: C₁₈H₂₃N₃O
• MW: 297.39472413063
• CID: 194325
• PubChem ID: 3079324
• Update Time: 2025-04-19

Ethanone,2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-1-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-1-(1-piperidinyl)-
• 2-(3,5-dimethyl-1-phenylpyrazol-4-yl)-1-piperidin-1-ylethanone
• 1-((3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)acetyl)piperidine
• Piperidine, 1-((3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetyl)-
• 125103-55-1
• DTXSID40154652
• BRN 4197372

• Inchi： 1S/C18H23N3O/c1-14-17(13-18(22)20-11-7-4-8-12-20)15(2)21(19-14)16-9-5-3-6-10-16/h3,5-6,9-10H,4,7-8,11-13H2,1-2H3
• InChI Key： QMXMCOOQRLKKOW-UHFFFAOYSA-N
• SMILES： O=C(CC1C(C)=NN(C2C=CC=CC=2)C=1C)N1CCCCC1

Computed Properties

• Exact Mass: 297.18429
• Monoisotopic Mass: 297.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• PSA: 38.13